Cas no 2090418-64-5 (6-chloro-3,4-dimethylthieno2,3-bpyridine-2-carboxylic acid)

• Product Name: 6-chloro-3,4-dimethylthieno2,3-bpyridine-2-carboxylic acid
• CAS No: 2090418-64-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 5193546
• PubChem ID: 131548922
• Update Time: 2025-06-13

6-chloro-3,4-dimethylthieno2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid, 6-chloro-3,4-dimethyl-
• 6-chloro-3,4-dimethylthieno2,3-bpyridine-2-carboxylic acid

• Inchi： 1S/C10H8ClNO2S/c1-4-3-6(11)12-9-7(4)5(2)8(15-9)10(13)14/h3H,1-2H3,(H,13,14)
• InChI Key： XSNFQVMEPWJNKL-UHFFFAOYSA-N
• SMILES： C12SC(C(O)=O)=C(C)C1=C(C)C=C(Cl)N=2

Additional information on 6-chloro-3,4-dimethylthieno2,3-bpyridine-2-carboxylic acid

Introduction to 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid (CAS No. 2090418-64-5)

6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid, identified by its CAS number 2090418-64-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a chloro substituent and methyl groups at specific positions enhances its chemical reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid features a fused thienopyridine ring system, which is a critical feature for its interaction with biological targets. The carboxylic acid group at the 2-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. This compound has been studied for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

In recent years, there has been growing interest in thienopyridine derivatives due to their demonstrated efficacy in treating a range of diseases. For instance, studies have shown that compounds with similar structures exhibit anti-inflammatory, antiviral, and anticancer properties. The 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid derivative has been investigated for its ability to interact with proteins such as kinases and transcription factors, which are often implicated in disease mechanisms.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Researchers have leveraged its structural features to design analogs with improved pharmacokinetic profiles and enhanced target specificity. The chloro substituent, in particular, has been shown to enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets.

The synthesis of 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and methylation. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales.

From a computational chemistry perspective, the molecular properties of 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid have been extensively modeled using various computational techniques. These studies have provided insights into its electronic structure, binding interactions, and metabolic stability. Molecular docking simulations have been particularly useful in predicting how this compound might interact with biological targets such as enzymes and receptors.

The pharmacological evaluation of 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, animal models have shown that derivatives of this compound exhibit therapeutic effects comparable to existing treatments while displaying fewer side effects.

Future research directions for 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. The carboxylic acid group provides a versatile handle for further derivatization, allowing researchers to modify solubility, bioavailability, and metabolic stability. By incorporating modern drug discovery technologies such as high-throughput screening and structure-based drug design

in the development process

, it is anticipated that 6-chloro-3,4-dimethylthieno[2,3-bpyridine-2-carboxylic acid will contribute significantly to the advancement of therapeutic strategies across multiple disease areas